Cas no 6132-25-8 (N-(4-bromophenyl)-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(4-bromophenyl)-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 6132-25-8
• MF: C₁₇H₁₁BrClFN₂O₂
• MW: 409.636845827103
• CID: 1626752
• PubChem ID: 986876
• Update Time: 2025-04-21

N-(4-bromophenyl)-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• AKOS002378426
• CBMicro_046766
• N-(4-bromophenyl)-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamide
• 6132-25-8
• BIM-0046837.P001
• DTXSID30976805

• Inchi： 1S/C17H11BrClFN2O2/c1-9-14(17(23)21-11-7-5-10(18)6-8-11)16(22-24-9)15-12(19)3-2-4-13(15)20/h2-8H,1H3,(H,21,23)
• InChI Key： SPTQAQVOUQHXEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=C(C)ON=C1C1C(=CC=CC=1Cl)F)=O

Computed Properties

• Exact Mass: 407.96773
• Monoisotopic Mass: 407.96765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13